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Compound of Interest

Compound Name: 4-Bromo-2-fluorothiophenol

Cat. No.: B183962 Get Quote

For researchers, scientists, and professionals in drug development, 4-Bromo-2-
fluorothiophenol is a halogenated aromatic thiol with potential applications as a building block

in the synthesis of complex organic molecules. This technical guide provides a summary of its

known properties and synonyms.

Synonyms and Alternative Names
To facilitate comprehensive literature and database searches, a list of synonyms and

alternative names for 4-Bromo-2-fluorothiophenol is provided below.

Synonym Source

4-Bromo-2-fluorobenzenethiol [1][2]

Benzenethiol, 4-bromo-2-fluoro- [3][4]

4-BROMO-2-FLUOROBENZENE-1-THIOL [3]

2-fluoro-4-bromothiophenol [3]

4-Bromo-2-fluoro thipphenol [5]

4-Bromo-2-fluoro-benzenethiol [3][5]

SCHEMBL2094551 [3]

CTK0A7527 [3]
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-Bromo-2-fluorothiophenol is
presented in the table below. This data is essential for reaction planning, safety assessment,

and analytical method development.

Property Value Source

CAS Number 174414-93-8 [1][2]

Molecular Formula C₆H₄BrFS [1][2]

Molecular Weight 207.06 g/mol [1][2]

MDL Number MFCD09475475 [1]

SMILES SC1=CC=C(Br)C=C1F [2]

InChIKey
KENIDQSHNHNYOY-

UHFFFAOYSA-N
[3]

XLogP3 2.87690 [3]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Rotatable Bond Count 0 [2]

Experimental Information
Detailed experimental protocols for the synthesis of 4-Bromo-2-fluorothiophenol are not

readily available in the public domain. However, general synthetic strategies for analogous

compounds such as 4-fluorothiophenol and 4-bromothiophenol often involve the reduction of

the corresponding benzenesulfonyl chlorides. For instance, the synthesis of 4-fluorothiophenol

has been reported via the reduction of p-fluorobenzene sulfonyl chloride. While a specific

protocol for 4-Bromo-2-fluorothiophenol is not available, a logical synthetic approach could

be inferred from these related preparations.
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Due to the lack of specific published experimental workflows or its involvement in defined

signaling pathways, diagrams representing these aspects cannot be provided at this time.

Applications in Research and Drug Development
While specific examples of the integration of 4-Bromo-2-fluorothiophenol into drug

candidates are not widely documented, its structural motifs are of interest in medicinal

chemistry. The presence of both bromine and fluorine atoms can influence a molecule's

pharmacokinetic and pharmacodynamic properties. Halogens can modulate lipophilicity,

metabolic stability, and binding interactions with biological targets. Thiophenol derivatives are

also known to participate in various chemical reactions, making them versatile intermediates for

the synthesis of more complex molecules. Therefore, 4-Bromo-2-fluorothiophenol represents

a potentially valuable building block for the creation of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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